Cas no 6206-18-4 (1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

• Product Name: 1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CAS No: 6206-18-4
• MF: C₉H₁₁BrN₂O₅
• MW: 307.098041772842
• CID: 503903
• Update Time: 2023-08-02

1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-bromo-3-deoxy-b-D-arabinofuranosyl)-
• 1-(3'-bromo-3'-deoxyarabinofuranosyl)uracil
• sodium,heptanal,hydrogen sulfite
• 1-(3-Bromo-3-deoxypentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
• 1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• Inchi： 1S/C9H11BrN2O5/c10-6-4(3-13)17-8(7(6)15)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)/t4-,6-,7+,8?/m1/s1
• InChI Key： XMOJQZGVVRHTMQ-STUHELBRSA-N
• SMILES： Br[C@@H]1[C@@H](CO)OC([C@H]1O)N1C=CC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: -1.1
• Topological Polar Surface Area: 99.1